N-hexyl-4-methoxyaniline
Cat. No. B8684254
M. Wt: 207.31 g/mol
InChI Key: SZMWGXHQUQJAGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:10]([CH2:11][CH2:12][CH2:13][CH2:14][CH3:15])[NH2:16].[Cl:1][c:2]1[cH:3][cH:4][c:5]([O:8][CH3:9])[cH:6][cH:7]1>>[c:2]1([NH:16][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH3:15])[cH:3][cH:4][c:5]([O:8][CH3:9])[cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCCCN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(Cl)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCCCCCNc1ccc(OC)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
